7,7,12,16-Tetramethyl-15-(6-methylheptan-2-yl)pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol

• CAS No.: 4657-58-3
• Product Name: 7,7,12,16-Tetramethyl-15-(6-methylheptan-2-yl)pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• Molecular Formula: C30H52O
• Molecular Weight: 428.7 g/mol
• IUPAC Name: (1S,3R,6S,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-15-[(2R)-6-methylheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• Standard InChI: InChI=1S/C30H52O/c1-20(2)9-8-10-21(3)22-13-15-28(7)24-12-11-23-26(4,5)25(31)14-16-29(23)19-30(24,29)18-17-27(22,28)6/h20-25,31H,8-19H2,1-7H3/t21-,22-,23+,24+,25+,27-,28+,29-,30+/m1/s1
• Standard InChIKey: YABASAWVVRQMEU-YBXTVTTCSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CC[C@@H](C5(C)C)O)C)C
• SMILES: CC(C)CCCC(C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C
• Appearance: Powder
• Melting Point: 101-102°C
• Physical Description: Solid
• Description: Cycloartanol belongs to the class of organic compounds known as cycloartanols and derivatives. These are steroids containing a cycloartanol moiety. Thus, cycloartanol is considered to be a sterol lipid molecule. Cycloartanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cycloartanol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cycloartanol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, cycloartanol can be found in a number of food items such as garden tomato (var. ), orange bell pepper, fats and oils, and cocoa bean. This makes cycloartanol a potential biomarker for the consumption of these food products.
• PubChem Compound: 12760132
• Last Modified: Nov 11 2021